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Compound of Interest

Compound Name: C.l. Vat Yellow 33

Cat. No.: B076505

In-Depth Technical Guide to C.I. Vat Yellow 33

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and applications of C.l. Vat Yellow 33, tailored for researchers, scientists, and
professionals in drug development and materials science.

Introduction

C.l. Vat Yellow 33 is a synthetic organic dyestuff belonging to the anthraquinone class of vat
dyes.[1] Vat dyes are characterized by their insolubility in water and their application process,
which involves a reduction step to a water-soluble "leuco” form, followed by re-oxidation to the
insoluble pigment within the substrate.[2] This process imparts exceptional fastness properties,
particularly to light and washing, making them highly valuable for dyeing cellulosic fibers such
as cotton and linen.[2][3] C.l. Vat Yellow 33 produces a brilliant yellow hue and is utilized in
textile dyeing and printing.[1][4]

Chemical Structure and Identification

The chemical structure of C.I. Vat Yellow 33 is based on a complex anthraquinone scaffold. Its
systematic IUPAC name is 4',4"-Diazenediylbis[N-(9,10-diox0-9,10-dihydroanthracen-1-yl)[1,1'-
biphenyl]-4-carboxamide].[5]

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b076505?utm_src=pdf-interest
https://www.benchchem.com/product/b076505?utm_src=pdf-body
https://www.benchchem.com/product/b076505?utm_src=pdf-body
https://www.colorfuldyes.com/vat-dyes/vat-yellow/vat-yellow-33.html
https://www.dayglo.in/vat_dyes.html
https://www.dayglo.in/vat_dyes.html
https://m.synthetic-dyes.com/quality-9649308-chemical-dyes-c-i-vat-yellow-33-vat-yellow-f3g-vat-dyes-water-retardant
https://www.benchchem.com/product/b076505?utm_src=pdf-body
https://www.colorfuldyes.com/vat-dyes/vat-yellow/vat-yellow-33.html
http://www.worlddyevariety.com/vat-dyes/vat-yellow-33.html
https://www.benchchem.com/product/b076505?utm_src=pdf-body
https://sielc.com/c-i-vat-yellow-33
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Low Price Vat Yellow 33 Dyes Suppliers, Manufacturers, Factory - Fucai Chem
[colorfuldyes.com]

2. Dayglo Color Corporation [dayglo.in]

3. Chemical Dyes C | Vat Yellow 33 Vat Yellow F3G Vat Dyes Water Retardant [m.synthetic-
dyes.com]

4. worlddyevariety.com [worlddyevariety.com]

5. C.1. Vat Yellow 33 | SIELC Technologies [sielc.com]

To cite this document: BenchChem. [C.I. Vat Yellow 33 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b076505#c-i-vat-yellow-33-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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